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Compound of Interest

Compound Name: 2,4,5-Trifluorobenzylamine

Cat. No.: B066061

Disclaimer: Specific safety and toxicological data for 2,4,5-Trifluorobenzylamine is not readily
available. This guide is compiled from information on the closely related isomers, 2,4,6-
Trifluorobenzylamine and 2,3,5-Trifluorobenzylamine, as well as general safety data for
hazardous amine compounds. Researchers and scientists must exercise extreme caution and
handle this compound as potentially hazardous. A comprehensive, substance-specific risk
assessment should be conducted before use.

Hazard Identification and Classification

Based on data from analogous compounds, 2,4,5-Trifluorobenzylamine is anticipated to be a
corrosive substance that can cause severe skin burns and eye damage. It may also cause
respiratory irritation.

Anticipated GHS Classification (based on 2,4,6-Trifluorobenzylamine):

o Skin Corrosion/Irritation: Category 1B/1C[1][2]

o Serious Eye Damage/Eye Irritation: Category 1[1][2]

e Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[1]
Signal Word: Danger[1]

Hazard Statements:
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o Causes severe skin burns and eye damage.[1][2]

e May cause respiratory irritation.[3]

Physical and Chemical Properties

The following data is for the isomer 2,4,6-Trifluorobenzylamine and should be used as an
estimate for 2,4,5-Trifluorobenzylamine.

Property Value

Molecular Formula C7H6F3N

Molecular Weight 161.12 g/mol

Boiling Point 165°C[4][5]

Flash Point 63°C[4][5]

Density 1.320 g/cm3

Vapor Pressure 1.93 mmHg at 25°C

Water Solubility Slightly soluble (1.2 g/L at 25°C)[4][5]
Appearance Colorless liquid (anticipated)

Odor Amine-like (anticipated)[6]

Experimental Protocols: Safe Handling and Storage

Handling:

o Work in a well-ventilated area, preferably in a chemical fume hood.[1]
» Avoid breathing vapors or mist.[1]

e Do not get in eyes, on skin, or on clothing.[1]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[1]
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e Wash hands thoroughly after handling.[1]

o Keep away from heat, sparks, and open flames.[7]

Storage:

sensitive.[4]

Store locked up.[1]

Personal Protective Equipment

Recommended Equipment

Protection Type

Store in a corrosives area.[1]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Keep under an inert atmosphere (e.g., nitrogen or argon) as the compound may be air-

(PPE)

Specifications & Rationale

Eye and Face Protection

Chemical splash goggles and

face shield

Goggles should meet EN166
or OSHA 29 CFR 1910.133
standards. A face shield
provides additional protection

against splashes.[1]

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Check the
manufacturer's resistance data

for the specific glove type.

Body Protection

Laboratory coat

A flame-retardant and
chemical-resistant lab coat

should be worn.

Respiratory Protection

Air-purifying respirator with

appropriate cartridges

If working outside a fume hood
or if ventilation is inadequate,
use a NIOSH-approved
respirator with cartridges
suitable for organic vapors and

amines.[1][3]
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First-Aid Measures

Immediate medical attention is required in case of exposure.[1]

Exposure Route

First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical
attention.[3][8]

Skin Contact

Immediately flush the skin with plenty of water
for at least 15 minutes while removing
contaminated clothing and shoes.[1][8] Seek

immediate medical attention.

Eye Contact

Immediately rinse the eyes with plenty of water
for at least 15 minutes, occasionally lifting the
upper and lower eyelids.[1][3] Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting.[1] Rinse the mouth
with water. Never give anything by mouth to an
unconscious person.[3] Seek immediate medical

attention.

Fire-Fighting Measures

Suitable Extinguishing Media:

o Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[3]

Specific Hazards:

o Thermal decomposition can produce toxic and irritating gases, including nitrogen oxides,

carbon monoxide, carbon dioxide, and hydrogen fluoride.

Fire-Fighting Procedures:
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» Wear a self-contained breathing apparatus (SCBA) and full protective gear.[1]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE, including
respiratory protection.[3]

o Environmental Precautions: Prevent the chemical from entering drains or waterways.[3]

o Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, earth, or
vermiculite).[1] Collect the absorbed material into a suitable, labeled container for disposal.

Toxicological Information

No specific toxicological data for 2,4,5-Trifluorobenzylamine was found. Based on data for the
2,4,6-isomer, the toxicological properties have not been fully investigated.[1] It is presumed to
be a corrosive material.[1]

Anticipated Health Effects:

o Acute Effects: Causes severe burns to the skin, eyes, and respiratory tract upon contact.
Ingestion can cause severe damage to the gastrointestinal tract.[1]

e Chronic Effects: No information is available.

Visualizations

Caption: Hazard ldentification and Response Flowchart
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Caption: Spill and Exposure Response Workflow

© 2025 BenchChem. All rights reserved.

6/8

Tech Support


https://www.benchchem.com/product/b066061?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b066061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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